Cas no 847577-89-3 (6-(Benzyloxy)quinolin-4-ol)

• Product Name: 6-(Benzyloxy)quinolin-4-ol
• CAS No: 847577-89-3
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 844260
• PubChem ID: 43532011
• Update Time: 2025-04-19

6-(Benzyloxy)quinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(Benzyloxy)quinolin-4-ol
• 4-Quinolinol, 6-(phenylmethoxy)-
• 6-phenylmethoxy-1H-quinolin-4-one
• DTXSID70656139
• 6-(Benzyloxy)quinolin-4(1H)-one
• 6-BENZYLOXY-1H-QUINOLIN-4-ONE
• BS-29622
• G11293
• SCHEMBL1486580
• XIB57789
• WEMMRLBJXSUNTG-UHFFFAOYSA-N
• SB69611
• 847577-89-3
• AKOS005888012
• 6-benzyloxyquinolin-4-ol
• 6-(BENZYLOXY)-1H-QUINOLIN-4-ONE
• DB-341598

• Inchi： 1S/C16H13NO2/c18-16-8-9-17-15-7-6-13(10-14(15)16)19-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,17,18)
• InChI Key： WEMMRLBJXSUNTG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2=C(C(C=CN2)=O)C=1

Computed Properties

• Exact Mass: 251.094628657g/mol
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų